Cas no 2098280-28-3 (9-((2,5-Dioxopyrrolidin-1-yl)oxy)-9-oxononanoic acid)

• Product Name: 9-((2,5-Dioxopyrrolidin-1-yl)oxy)-9-oxononanoic acid
• CAS No: 2098280-28-3
• MF: C₁₃H₁₉NO₆
• MW: 285.29306435585
• CID: 4823303
• Update Time: 2025-11-01

9-((2,5-Dioxopyrrolidin-1-yl)oxy)-9-oxononanoic acid Chemical and Physical Properties

Names and Identifiers

• 9-((2,5-Dioxopyrrolidin-1-yl)oxy)-9-oxononanoic acid
• 9-(2,5-dioxopyrrolidin-1-yl)oxy-9-oxononanoic acid

• Inchi： 1S/C13H19NO6/c15-10-8-9-11(16)14(10)20-13(19)7-5-3-1-2-4-6-12(17)18/h1-9H2,(H,17,18)
• InChI Key： RYISEALQKIDKHN-UHFFFAOYSA-N
• SMILES： O(C(CCCCCCCC(=O)O)=O)N1C(CCC1=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 10
• Complexity: 376
• XLogP3: 1
• Topological Polar Surface Area: 101

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids

Additional information on 9-((2,5-Dioxopyrrolidin-1-yl)oxy)-9-oxononanoic acid

Introduction to 9-((2,5-Dioxopyrrolidin-1-yl)oxy)-9-oxononanoic Acid (CAS No. 2098280-28-3)

9-((2,5-Dioxopyrrolidin-1-yl)oxy)-9-oxononanoic acid, identified by its Chemical Abstracts Service (CAS) number 2098280-28-3, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, featuring a complex structure that integrates an oxononanoic acid backbone with a dioxopyrrolidinyl moiety, has garnered attention due to its potential applications in drug development and molecular research. The unique arrangement of functional groups within its framework suggests versatile reactivity, making it a valuable candidate for further exploration in synthetic chemistry and biological assays.

The structural composition of 9-((2,5-Dioxopyrrolidin-1-yl)oxy)-9-oxononanoic acid encompasses several key features that contribute to its chemical behavior. The dioxopyrrolidinyl group introduces a cyclic structure with oxygen atoms that can participate in hydrogen bonding and other forms of molecular interaction, while the oxononanoic acid moiety provides a linear chain with acidic properties. This combination allows the compound to exhibit both hydrophilic and lipophilic characteristics, which are crucial for membrane permeability and cellular uptake in drug formulations.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways through targeted interactions. The dioxopyrrolidinyl scaffold has been explored in various pharmacological contexts due to its ability to mimic natural biomolecules and interfere with enzyme activity. For instance, derivatives of this motif have shown promise in inhibiting proteases and kinases, which are often implicated in diseases such as cancer and inflammation. The presence of the oxononanoic acid group further enhances the compound's potential by providing a site for covalent modifications or further functionalization.

Current research in the field of medicinal chemistry has highlighted the importance of structure-activity relationships (SAR) in designing effective therapeutic agents. The 9-((2,5-Dioxopyrrolidin-1-yl)oxy)-9-oxononanoic acid structure presents an excellent platform for studying these relationships due to its dual functionality. Computational modeling and experimental synthesis have been employed to optimize its pharmacokinetic properties, including solubility, stability, and metabolic pathways. These efforts aim to enhance its bioavailability and reduce potential side effects, ensuring greater efficacy in clinical applications.

One particularly intriguing aspect of this compound is its potential role as an intermediate in the synthesis of more complex molecules. The reactive sites within the dioxopyrrolidinyl ring and the oxononanoic acid chain can be selectively modified through various chemical reactions, such as esterification, amidation, or alkylation. Such modifications open doors to creating a library of derivatives with tailored biological activities. For example, researchers have investigated analogs of this compound that exhibit anti-inflammatory or antimicrobial properties, underscoring its versatility.

The pharmaceutical industry has also shown interest in leveraging this compound for drug discovery programs. Its unique structural features make it a suitable candidate for high-throughput screening (HTS) campaigns aimed at identifying new therapeutic targets. By integrating advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, scientists can elucidate the binding interactions between 9-((2,5-Dioxopyrrolidin-1-yl)oxy)-9-oxononanoic acid and biological macromolecules like proteins or nucleic acids. These studies provide critical insights into its mechanism of action and help refine its development as a lead compound.

Moreover, the environmental impact of synthesizing and utilizing this compound has been a subject of consideration. Efforts have been made to develop sustainable synthetic routes that minimize waste and energy consumption. Green chemistry principles have been applied to optimize reaction conditions, using catalysts that enhance efficiency while reducing harmful byproducts. Such practices align with global initiatives to promote eco-friendly pharmaceutical manufacturing.

Another area of exploration involves the use of 9-((2,5-Dioxopyrrolidin-1-yl)oxy)-9-oxononanoic acid in combination therapies. Its ability to interact with multiple biological targets suggests that it could be used alongside other drugs to achieve synergistic effects. Preclinical studies have demonstrated that combining this compound with existing treatments can improve outcomes in certain disease models. This approach highlights the importance of multidisciplinary collaboration between chemists, biologists, and clinicians in developing comprehensive therapeutic strategies.

In conclusion,9-((2,5-Dioxopyrrolidin-1-yl)oxy)-9-oxononanoic acid (CAS No. 2098280-28-3) represents a promising compound with diverse applications in pharmaceutical research and drug development. Its unique structural features enable versatile chemical modifications and biological interactions, making it a valuable tool for exploring new therapeutic avenues. As research continues to uncover its potential benefits, this molecule is poised to play a significant role in advancing medical science and improving patient care.